Cas no 1807031-18-0 (Methyl 2-bromo-3-bromomethyl-5-cyanophenylacetate)

• Product Name: Methyl 2-bromo-3-bromomethyl-5-cyanophenylacetate
• CAS No: 1807031-18-0
• MF: C₁₁H₉Br₂NO₂
• MW: 347.002661466599
• CID: 4970422
• Update Time: 2025-05-21

Methyl 2-bromo-3-bromomethyl-5-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-bromomethyl-5-cyanophenylacetate

• Inchi： 1S/C11H9Br2NO2/c1-16-10(15)4-8-2-7(6-14)3-9(5-12)11(8)13/h2-3H,4-5H2,1H3
• InChI Key： WLDBVBMCIMGMFR-UHFFFAOYSA-N
• SMILES： BrC1C(CBr)=CC(C#N)=CC=1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-bromo-3-bromomethyl-5-cyanophenylacetate

Methyl 2-bromo-3-bromomethyl-5-cyanophenylacetate (CAS No. 1807031-18-0): A Comprehensive Overview

Methyl 2-bromo-3-bromomethyl-5-cyanophenylacetate (CAS No. 1807031-18-0) is a specialized organic compound with significant potential in synthetic chemistry and pharmaceutical research. This brominated and cyanated phenylacetate derivative has garnered attention due to its unique structural features, which make it a valuable intermediate in the synthesis of complex molecules. In this article, we delve into the properties, applications, and market trends surrounding this compound, while addressing some of the most frequently searched questions by researchers and industry professionals.

The molecular structure of Methyl 2-bromo-3-bromomethyl-5-cyanophenylacetate features two bromine substituents and a cyano group, which contribute to its reactivity and versatility. The presence of these functional groups allows for a wide range of chemical transformations, making it a sought-after building block in organic synthesis. Researchers often explore its use in cross-coupling reactions, nucleophilic substitutions, and other key processes in medicinal chemistry and material science.

One of the most common queries related to Methyl 2-bromo-3-bromomethyl-5-cyanophenylacetate is its role in drug discovery. The compound's ability to act as a precursor for biologically active molecules has made it a focal point in the development of new therapeutic agents. Its structural motifs are frequently found in compounds with potential anti-inflammatory, antimicrobial, and anticancer properties. This aligns with the growing demand for novel drug candidates in the pharmaceutical industry, a trend that has been amplified by recent global health challenges.

Another area of interest is the compound's application in material science. The combination of bromine and cyano groups in Methyl 2-bromo-3-bromomethyl-5-cyanophenylacetate offers unique electronic properties, making it a candidate for the synthesis of advanced materials. Researchers are investigating its potential in creating organic semiconductors, liquid crystals, and other functional materials that are critical for next-generation technologies such as flexible electronics and renewable energy systems.

From a synthetic perspective, the preparation of Methyl 2-bromo-3-bromomethyl-5-cyanophenylacetate involves multi-step reactions, often starting from readily available precursors. The bromination and cyanation steps are particularly crucial, as they determine the purity and yield of the final product. Optimizing these reactions is a common topic in chemical forums and research publications, reflecting the compound's importance in synthetic workflows.

The market for Methyl 2-bromo-3-bromomethyl-5-cyanophenylacetate is influenced by its niche applications and the broader trends in chemical research. With increasing investments in pharmaceutical R&D and material science, the demand for high-quality intermediates like this compound is expected to rise. Suppliers and manufacturers are focusing on scalable synthesis methods and stringent quality control to meet the needs of academic and industrial clients.

Safety and handling of Methyl 2-bromo-3-bromomethyl-5-cyanophenylacetate are also frequently discussed topics. While the compound is not classified as highly hazardous, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Researchers often seek guidance on storage conditions and compatibility with other reagents, which underscores the importance of detailed technical documentation.

In conclusion, Methyl 2-bromo-3-bromomethyl-5-cyanophenylacetate (CAS No. 1807031-18-0) is a versatile and valuable compound with wide-ranging applications in chemistry and beyond. Its unique structural attributes and reactivity profile make it a key player in drug discovery, material science, and other cutting-edge fields. As research continues to uncover new possibilities for this molecule, its relevance in scientific and industrial contexts is likely to grow, solidifying its position as a critical tool for innovation.